Cas no 860786-27-2 (4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 860786-27-2
• CID: 4661408
• Update Time: 2025-06-08

4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Additional information on 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Comprehensive Overview of 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860786-27-2)

The compound 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 860786-27-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazol-3-one core substituted with 3-methoxyphenyl, methyl, and 4-nitrobenzyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the nitrobenzyl moiety, which is often associated with antimicrobial and anti-inflammatory properties.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in drug discovery. The 1,2,4-triazol-3-one framework, in particular, is known for its stability and ability to interact with biological targets. This compound’s methoxyphenyl and nitrobenzyl substituents further enhance its pharmacological profile, making it a subject of interest for studies on enzyme inhibition and receptor modulation. Users searching for "triazole-based drug candidates" or "nitrobenzyl derivatives in medicine" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS No. 860786-27-2 exemplifies the growing trend of designing multifunctional molecules. Its synthesis typically involves condensation reactions, leveraging the reactivity of the triazolone ring. The methyl group at the 5-position and the 3-methoxyphenyl group at the 4-position contribute to its lipophilicity, a critical factor in drug bioavailability. This aligns with current industry focus on "improving drug solubility" and "optimizing pharmacokinetics," topics frequently searched in academic and industrial circles.

Beyond pharmaceuticals, this compound’s nitrobenzyl component has sparked interest in materials science. Nitroaromatic compounds are often explored for their electronic properties, making them potential candidates for organic semiconductors or sensors. Queries like "nitrobenzyl applications in materials" or "triazolone derivatives in electronics" reflect this crossover appeal. The methoxyphenyl group also offers opportunities for further functionalization, enabling tailored modifications for specific applications.

Environmental and regulatory considerations are increasingly shaping research priorities. While 4-(3-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not classified as hazardous, its nitro group necessitates careful handling during synthesis. This aligns with broader searches for "green chemistry approaches for nitro compounds" and "sustainable synthesis of heterocycles." Researchers are actively exploring catalytic methods to minimize waste and improve yields, addressing both economic and ecological concerns.

In summary, CAS No. 860786-27-2 represents a compelling intersection of chemistry and applied science. Its structural features—1,2,4-triazol-3-one, 3-methoxyphenyl, and 4-nitrobenzyl—offer multifaceted utility, from drug development to advanced materials. As the scientific community continues to investigate its properties, this compound is poised to remain a focal point for innovation, answering pressing questions in "targeted drug design" and "functional material discovery."